riboflavin 5/'-pyrophosphate
riboflavin 5/'-pyrophosphate
Brand Name:
Vulcanchem
CAS No.:
14985-41-2
VCID:
VC0081812
InChI:
InChI=1S/C17H22N4O12P2/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-32-35(30,31)33-34(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,30,31)(H,20,25,26)(H2,27,28,29)/t11-,12+,14-/m1/s1
SMILES:
CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)O)O)O)O
Molecular Formula:
C17H22N4O12P2
Molecular Weight:
536.3 g/mol
riboflavin 5/'-pyrophosphate
CAS No.: 14985-41-2
Main Products
VCID: VC0081812
Molecular Formula: C17H22N4O12P2
Molecular Weight: 536.3 g/mol
| CAS No. | 14985-41-2 |
|---|---|
| Product Name | riboflavin 5/'-pyrophosphate |
| Molecular Formula | C17H22N4O12P2 |
| Molecular Weight | 536.3 g/mol |
| IUPAC Name | [(2S,3R,4R)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C17H22N4O12P2/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-32-35(30,31)33-34(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,30,31)(H,20,25,26)(H2,27,28,29)/t11-,12+,14-/m1/s1 |
| Standard InChIKey | DJICTQVUSNOZCH-MBNYWOFBSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)C[C@H]([C@H]([C@H](COP(=O)(O)OP(=O)(O)O)O)O)O |
| SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)O)O)O)O |
| Canonical SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)O)O)O)O |
| Synonyms | riboflavin 5/'-pyrophosphate |
| PubChem Compound | 151942 |
| Last Modified | Nov 11 2021 |
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